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Compound of Interest

Compound Name: 5,6-Dimethyl-1H-benzotriazole

Cat. No.: B1355244

Spectroscopic Data for 5,6-Dimethyl-1H-
benzotriazole: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
5,6-Dimethyl-1H-benzotriazole, a compound of interest for researchers, scientists, and drug
development professionals. This document presents nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data in a clear and structured format. Detailed
experimental protocols for each technique are also provided to facilitate the reproduction and
verification of these results.

Chemical Structure and Properties

5,6-Dimethyl-1H-benzotriazole is a heterocyclic aromatic compound with the chemical
formula CsHoNs.[1][2] Its structure consists of a benzene ring fused to a triazole ring, with two
methyl groups attached to the benzene moiety.

Molecular Formula: CsHoN3[1][3]
Molecular Weight: 147.18 g/mol [1]
CAS Registry Number: 4184-79-6[2][3]

IUPAC Name: 5,6-dimethyl-1H-benzotriazole[1]
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Spectroscopic Data

The following sections present the key spectroscopic data for 5,6-Dimethyl-1H-benzotriazole,
organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by
providing information about the chemical environment of atomic nuclei.[4][5]

Table 1: *H NMR Spectral Data for 5,6-Dimethyl-1H-benzotriazole

Chemical Shift ()

Multiplicity Integration Assignment
pPpm

Data not explicitly
found in search

results

Table 2: 13C NMR Spectral Data for 5,6-Dimethyl-1H-benzotriazole

Chemical Shift (6) ppm Assignment

Data not explicitly found in search results

Note: While general references to NMR spectra for this compound exist, specific peak
assignments and detailed spectra were not available in the initial search results. The tables are
provided as a template for data presentation.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which
corresponds to its vibrational transitions.[6] It is particularly useful for identifying functional
groups present in a molecule.[7]

Table 3: IR Spectral Data for 5,6-Dimethyl-1H-benzotriazole
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Wavenumber (cm~?) Intensity Assignment

Specific peak data not
explicitly found in search

results

Note: The NIST WebBook indicates the availability of a gas-phase IR spectrum for 5,6-
Dimethyl-1H-benzotriazole.[2] However, a detailed peak table was not retrieved. The table

serves as a template.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.
[8] It provides information about the molecular weight and fragmentation pattern of a

compound.[9]

Table 4: Mass Spectrometry Data for 5,6-Dimethyl-1H-benzotriazole

m/z Relative Intensity (%) Assignment

Data not explicitly found in
147 [M]* (Molecular lon)
search results

Data not explicitly found in
118
search results

Other fragments

Note: PubChem and the NIST WebBook mention the availability of mass spectrometry data,
including GC-MS results.[1] The molecular ion peak is expected at an m/z of 147,
corresponding to the molecular weight.[1] The table is a template for presenting the
fragmentation pattern.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques
discussed. Instrument-specific parameters may require optimization.
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NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of purified 5,6-Dimethyl-1H-benzotriazole in
approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCls, DMSO-ds).[4]

 Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane
(TMS), to the solution to provide a reference point (O ppm) for the chemical shifts.[4]

o Data Acquisition: Transfer the solution to a clean NMR tube. Acquire the *H and 3C NMR
spectra using a high-resolution NMR spectrometer.[5] For 13C NMR, broadband proton
decoupling is typically used to simplify the spectrum.

IR Spectroscopy

For solid samples, the thin solid film or KBr pellet method is commonly employed.[10][11]

e Thin Solid Film Method:

o

Dissolve a small amount of 5,6-Dimethyl-1H-benzotriazole in a volatile solvent (e.g.,
methylene chloride or acetone).[10]

[¢]

Apply a drop of the solution to a salt plate (e.g., NaCl or KBr).[10]

o

Allow the solvent to evaporate, leaving a thin film of the compound on the plate.[10]

o

Acquire the IR spectrum using an FTIR spectrometer.[10]
o KBr Pellet Method:

o Grind a small amount of the sample with dry potassium bromide (KBr) powder using a
mortar and pestle.

o Press the mixture into a thin, transparent pellet using a hydraulic press.

o Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

Mass Spectrometry
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o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.
For volatile compounds like 5,6-Dimethyl-1H-benzotriazole, gas chromatography (GC) can
be used for separation and introduction into the mass spectrometer (GC-MS).[9]

« lonization: The sample molecules are ionized, typically using electron impact (El) or a softer
ionization technique like electrospray ionization (ESI).[9][12]

o Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a
mass analyzer.[8]

o Detection: The separated ions are detected, and a mass spectrum is generated, showing the
relative abundance of each ion.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like 5,6-Dimethyl-1H-benzotriazole.
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Caption: General workflow for the spectroscopic analysis of 5,6-Dimethyl-1H-benzotriazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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